Cas no 1368151-77-2 (2-butyl-6-methylimidazo1,2-apyridine-3-carboxylic acid)

• Product Name: 2-butyl-6-methylimidazo1,2-apyridine-3-carboxylic acid
• CAS No: 1368151-77-2
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 6428667
• PubChem ID: 82530261
• Update Time: 2025-06-11

2-butyl-6-methylimidazo1,2-apyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-butyl-6-methylimidazo1,2-apyridine-3-carboxylic acid
• EN300-1197451
• 2-butyl-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid
• 1368151-77-2

• Inchi： 1S/C13H16N2O2/c1-3-4-5-10-12(13(16)17)15-8-9(2)6-7-11(15)14-10/h6-8H,3-5H2,1-2H3,(H,16,17)
• InChI Key： LYIMHHVZLAAUAL-UHFFFAOYSA-N
• SMILES： OC(C1=C(CCCC)N=C2C=CC(C)=CN12)=O

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-butyl-6-methylimidazo1,2-apyridine-3-carboxylic acid

Introduction to 2-Butyl-6-Methylimidazo[1,2-a]pyridine-3-carboxylic Acid (CAS No. 1368151-77-2)

2-Butyl-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1368151-77-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The unique structure of 2-butyl-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid makes it a promising candidate for the development of new therapeutic agents.

The chemical structure of 2-butyl-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid is characterized by a fused imidazopyridine ring system with a carboxylic acid functional group. The presence of the butyl and methyl substituents on the imidazopyridine ring contributes to its distinct pharmacological profile. Recent studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess neuroprotective effects by reducing oxidative stress and promoting neuronal survival.

In the context of drug discovery, 2-butyl-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid has been evaluated for its potential as a lead compound in the development of new treatments for various diseases. Preclinical studies have demonstrated its efficacy in animal models of inflammatory disorders, such as rheumatoid arthritis and colitis. Furthermore, its neuroprotective properties make it a promising candidate for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The mechanism of action of 2-butyl-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid is multifaceted. It has been shown to modulate multiple signaling pathways involved in inflammation and neuroprotection. For instance, it can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor that regulates the expression of pro-inflammatory genes. Additionally, it can activate the Nrf2 pathway, which is crucial for protecting cells against oxidative stress.

Clinical trials are currently underway to further investigate the safety and efficacy of 2-butyl-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid. Early results from phase I trials have shown that it is well-tolerated by patients with minimal side effects. These findings are encouraging and suggest that this compound has the potential to be developed into a safe and effective therapeutic agent.

In addition to its therapeutic applications, 2-butyl-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid is also being studied for its potential use as a research tool in understanding the molecular mechanisms underlying inflammation and neurodegeneration. Its ability to selectively target specific signaling pathways makes it a valuable probe for investigating these processes in vitro and in vivo.

The synthesis of 2-butyl-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid has been optimized using modern synthetic methods, making it readily available for both research and industrial applications. The compound can be synthesized through a multi-step process involving the condensation of appropriate precursors followed by functional group modifications. The high yield and purity of the synthesized product ensure its suitability for various applications.

In conclusion, 2-butyl-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1368151-77-2) is a promising compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for the development of new therapeutic agents targeting inflammatory and neurodegenerative diseases. Ongoing research and clinical trials will further elucidate its full potential and pave the way for its future use in clinical practice.